Cas no 1005188-61-3 ((2-methoxyethyl)(3,3,3-trifluoropropyl)amine)

2-Methoxyethyl(3,3,3-trifluoropropyl)amine is a fluorinated amine compound characterized by its unique structural features, including a methoxyethyl group and a trifluoropropyl moiety. This combination imparts favorable properties such as enhanced solubility in organic solvents, improved thermal stability, and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoropropyl group contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. The ether linkage in the methoxyethyl segment further enhances flexibility and reactivity in chemical transformations. Its well-defined structure and functional groups make it a versatile building block for specialized applications in medicinal chemistry and material science.
(2-methoxyethyl)(3,3,3-trifluoropropyl)amine structure
1005188-61-3 structure
Product Name:(2-methoxyethyl)(3,3,3-trifluoropropyl)amine
CAS No:1005188-61-3
MF:C6H12F3NO
MW:171.160792350769
CID:4558772
PubChem ID:59028600
Update Time:2025-11-01

(2-methoxyethyl)(3,3,3-trifluoropropyl)amine Chemical and Physical Properties

Names and Identifiers

    • (2-methoxyethyl)(3,3,3-trifluoropropyl)amine
    • Inchi: 1S/C6H12F3NO/c1-11-5-4-10-3-2-6(7,8)9/h10H,2-5H2,1H3
    • InChI Key: ZSFXDEUEWARNDN-UHFFFAOYSA-N
    • SMILES: C(NCCOC)CC(F)(F)F

Computed Properties

  • Exact Mass: 171.087098g/mol
  • Monoisotopic Mass: 171.087098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 171.16g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 21.3Ų

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Additional information on (2-methoxyethyl)(3,3,3-trifluoropropyl)amine

Recent Advances in the Study of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine (CAS: 1005188-61-3) in Chemical Biology and Pharmaceutical Research

The compound (2-methoxyethyl)(3,3,3-trifluoropropyl)amine (CAS: 1005188-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoropropyl moiety is particularly noteworthy, as it enhances the metabolic stability and bioavailability of resulting compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this amine exhibit promising activity as modulators of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders.

In addition to its pharmacological potential, (2-methoxyethyl)(3,3,3-trifluoropropyl)amine has been investigated for its utility in chemical biology. Researchers have utilized this compound as a building block for the development of fluorescent probes, enabling real-time monitoring of cellular processes. A recent publication in ACS Chemical Biology detailed the successful application of such probes in studying intracellular signaling pathways, providing new insights into disease mechanisms.

The synthesis and optimization of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine have also been the focus of recent research. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and yield of its production. These advancements, reported in a 2024 issue of Organic Process Research & Development, have significant implications for the scalable manufacturing of this compound and its derivatives.

Looking ahead, the potential applications of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine in drug discovery and development are vast. Ongoing research is exploring its use in the design of next-generation therapeutics for conditions such as cancer, neurodegenerative diseases, and infectious diseases. The compound's versatility and favorable pharmacokinetic properties position it as a valuable tool in the medicinal chemist's arsenal.

In conclusion, (2-methoxyethyl)(3,3,3-trifluoropropyl)amine (CAS: 1005188-61-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features, combined with its diverse applications, make it a compound of significant interest for future studies. Continued investigation into its properties and potential uses is expected to yield further breakthroughs in the coming years.

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